Cas no 914452-61-2 (4-((Benzyloxycarbonylamino)methyl)phenylboronic acid)

• Product Name: 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid
• CAS No: 914452-61-2
• MF: C₁₅H₁₆BNO₄
• MW: 285.102844238281
• MDL: MFCD10697435
• CID: 841624
• PubChem ID: 46738980
• Update Time: 2025-10-28

4-((Benzyloxycarbonylamino)methyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-((BENZYLOXYCARBONYLAMINO)METHYL)PHENYLBORONIC ACID
• (4-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid
• (4-((((Benzyloxy)carbonyl)amino)-methyl)phenyl)boronic acid
• (4-((((BENZYLOXY)CARBONYL)AMINO)METHYL)-PHENYL)-BORONIC ACID
• [4-(phenylmethoxycarbonylaminomethyl)phenyl]boronic acid
• SCHEMBL2740538
• AKOS015839294
• (4-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronicacid
• A860385
• 914452-61-2
• [4-({[(Benzyloxy)carbonyl]amino}methyl)phenyl]boronic acid
• BS-29699
• CS-0176187
• DTXSID40674623
• MFCD10697435
• AB59606
• EN300-7377576
• 4-(CBZ-AMINOMETHYL)PHENYBORONIC ACID
• 4-(Cbz-aminomethyl)-phenylboronic Acid
• 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid

• MDL： MFCD10697435
• Inchi： 1S/C15H16BNO4/c18-15(21-11-13-4-2-1-3-5-13)17-10-12-6-8-14(9-7-12)16(19)20/h1-9,19-20H,10-11H2,(H,17,18)
• InChI Key： IFXKQHGDWGCLKL-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(B(O)O)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11700
• Monoisotopic Mass: 285.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.79000
• LogP: 1.18370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls